Cas no 1220038-96-9 (3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride)

3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidine hydrochloride is a chemically synthesized organic compound featuring a piperidine core substituted with a 3,5-dimethoxybenzyloxyethyl group. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the development of bioactive molecules. The presence of the dimethoxybenzyl moiety may enhance binding affinity in receptor-targeted applications, while the hydrochloride salt form improves solubility and stability for handling and storage. Its well-defined molecular architecture allows for precise modifications, making it a valuable scaffold for drug discovery and biochemical studies. The compound is typically characterized by high purity and consistency, ensuring reliable performance in experimental settings.

3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride structure

1220038-96-9 structure

Product Name:3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride

CAS No:1220038-96-9

MF:C₁₆H₂₆ClNO₃

MW:315.835544109344

CID:4688568

Update Time:2025-08-03

3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-{2-[(3,5-Dimethoxybenzyl)oxy]ethyl}piperidine hydrochloride
- 3-{2-[(3,5-Dimethoxybenzyl)oxy]ethyl}piperidinehydrochloride
- 3-(2-((3,5-Dimethoxybenzyl)oxy)ethyl)piperidine hydrochloride
- 3-{2-[(3,5-dimethoxyphenyl)methoxy]ethyl}piperidine hydrochloride
- 3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride
- Inchi： 1S/C16H25NO3.ClH/c1-18-15-8-14(9-16(10-15)19-2)12-20-7-5-13-4-3-6-17-11-13;/h8-10,13,17H,3-7,11-12H2,1-2H3;1H
- InChI Key： DAKVYPKOFWLWJX-UHFFFAOYSA-N
- SMILES： Cl.O(CC1C=C(C=C(C=1)OC)OC)CCC1CNCCC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 250
Topological Polar Surface Area: 39.7

3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D037565-125mg	3-{2-[(3,5-Dimethoxybenzyl)oxy]ethyl}piperidinehydrochloride	1220038-96-9		125mg	$ 230.00	2022-06-06
TRC	D037565-250mg	3-{2-[(3,5-Dimethoxybenzyl)oxy]ethyl}piperidinehydrochloride	1220038-96-9		250mg	$ 375.00	2022-06-06
Chemenu	CM311385-1g	3-(2-((3,5-Dimethoxybenzyl)oxy)ethyl)piperidine hydrochloride	1220038-96-9	95%	1g	$186	2022-09-03
Chemenu	CM311385-5g	3-(2-((3,5-Dimethoxybenzyl)oxy)ethyl)piperidine hydrochloride	1220038-96-9	95%	5g	$559	2022-09-03

3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride Related Literature

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Additional information on 3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride

Comprehensive Overview of 3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride (CAS No. 1220038-96-9)

3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride (CAS No. 1220038-96-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine backbone and dimethoxybenzyl ether moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may influence receptor binding and pharmacokinetic properties.

The 3,5-dimethoxybenzyl group in this compound is a notable structural element, frequently associated with bioactive molecules. This moiety is known to enhance lipophilicity and membrane permeability, making 3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride a candidate for central nervous system (CNS) targeting drugs. Recent studies have highlighted its relevance in the design of novel therapeutics for neurological disorders, a topic of high interest in 2024 due to the growing prevalence of conditions like Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, the preparation of 3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride involves multi-step organic reactions, including etherification and hydrochlorination. Its CAS No. 1220038-96-9 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. The compound's purity and stability are critical for reproducible research outcomes, a concern frequently raised in online forums and scientific discussions.

In the context of current trends, the demand for piperidine derivatives has surged, driven by their versatility in medicinal chemistry. Users often search for "piperidine-based drug candidates" or "CNS-active dimethoxybenzyl compounds," reflecting the broader interest in this chemical space. 3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride aligns with these queries, offering a case study for structure-activity relationship (SAR) analyses.

Another hot topic is the role of hydrochloride salts in improving drug solubility and bioavailability. This aspect is frequently debated in pharmaceutical circles, with CAS No. 1220038-96-9 exemplifying how salt forms can optimize compound properties. Researchers investigating "hydrochloride salts in drug formulation" will find this compound relevant to their work.

Safety and handling of 3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride follow standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage and handling are essential to maintain its integrity. This aligns with frequently asked questions about "stable storage conditions for sensitive organic compounds," a common concern among laboratory professionals.

In summary, 3-{2-(3,5-Dimethoxybenzyl)oxyethyl}piperidinehydrochloride (CAS No. 1220038-96-9) represents a compelling subject for both academic and industrial research. Its structural complexity and potential therapeutic applications make it a recurring topic in scientific literature and online searches, particularly in discussions about piperidine chemistry and drug design innovations.